![molecular formula C20H24N2O5S B3468341 1-(benzylsulfonyl)-4-[(4-methoxyphenoxy)acetyl]piperazine](/img/structure/B3468341.png)
1-(benzylsulfonyl)-4-[(4-methoxyphenoxy)acetyl]piperazine
Overview
Description
1-(Benzylsulfonyl)-4-[(4-methoxyphenoxy)acetyl]piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in scientific research due to its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of 1-(benzylsulfonyl)-4-[(4-methoxyphenoxy)acetyl]piperazine involves the inhibition of acetylcholinesterase. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function. Additionally, this compound has been shown to have antioxidant properties, which can protect against oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include an increase in acetylcholine levels, potentially improving cognitive function. Additionally, its antioxidant properties can protect against oxidative stress, which can lead to cellular damage and disease.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(benzylsulfonyl)-4-[(4-methoxyphenoxy)acetyl]piperazine in lab experiments include its ability to inhibit acetylcholinesterase and its antioxidant properties. However, limitations include its potential toxicity and limited studies on its long-term effects.
Future Directions
For research on 1-(benzylsulfonyl)-4-[(4-methoxyphenoxy)acetyl]piperazine include further studies on its potential use in the treatment of cognitive disorders such as Alzheimer's disease. Additionally, studies on its potential use as an antioxidant and its long-term effects are needed.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential use in scientific research due to its unique properties and mechanism of action. It has the potential to improve cognitive function and protect against oxidative stress, but further research is needed to fully understand its benefits and limitations.
Scientific Research Applications
1-(Benzylsulfonyl)-4-[(4-methoxyphenoxy)acetyl]piperazine has been studied for its potential use in scientific research due to its ability to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. This inhibition can lead to an increase in acetylcholine levels, potentially improving cognitive function.
properties
IUPAC Name |
1-(4-benzylsulfonylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-26-18-7-9-19(10-8-18)27-15-20(23)21-11-13-22(14-12-21)28(24,25)16-17-5-3-2-4-6-17/h2-10H,11-16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVUIRPGBUMJLDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)S(=O)(=O)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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